Cas no 604-35-3 (Cholesterol 3-Acetate)

• Product Name: Cholesterol 3-Acetate
• CAS No: 604-35-3
• MF: C₂₉H₄₈O₂
• MW: 428.690229415894
• MDL: MFCD00003636
• CID: 38737
• PubChem ID: 24856228
• Update Time: 2025-04-18

Cholesterol 3-Acetate Chemical and Physical Properties

Names and Identifiers

• 3b-Acetoxycholest-5-ene
• cholest-5-en-3-yl acetate
• Chloesteryl acetate
• Acetic acid cholesteryl ester
• Cholesterol Acetate
• Cholesterol 3-Acetate
• Cholesteryl acetate
• CHOLESTERYL ACETATE(RG)
• ACETYL CHOLESTEROL
• Chol
• Cholesterin acetate
• Acetic Acid Cholesterol Ester
• (3beta)-Cholest-5-en-3-ol acetate
• 3beta-Acetoxy-5-cholestene
• 3beta-Hydroxy-5-cholestene 3-acetate
• 5-Cholesten-3beta-ol 3-acetate
• AKOS001587850
• FT-0623722
• ACETIC ACID 17-(1,5-DI-ME-HEXYL)-10,13-DI-ME-CYCLOPENTA(A)PHENANTHREN-3-YL ESTER
• ChemDiv1_018908
• cholest-5-en-3-yl acetate (en)
• Cholest-5-en-3-ol (3.beta.)-, acetate
• CHEMBL4746582
• SR-01000390345
• Cholest-5-en-3.beta.-ol acetate
• CHOLEST-4-EN-3-BETA-YL ACETATE
• NSC-8799
• NSC8799
• NS00013455
• SR-01000390345-2
• A-ol 3-acetate
• A-Acetoxy-5-cholestene,3
• 9a,11a-dimethyl-1-(6-methylheptan-2-yl)-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-yl acetate
• (-)Cholesteryl acetate
• Cholest-5-en-3-beta-yl acetate
• SY059042
• HMS640L10
• 3.beta.-Acetoxycholest-5-ene
• SR-01000390345-1
• SCHEMBL12888146
• DivK1c_003692
• Cholest-5-en-3.beta.-yl acetate
• VS-08785
• DTXSID50862276
• 3
• Cholesterol, acetate
• AKOS016037956
• A-Hydroxy-5-cholestene 3-acetate,5-Cholesten-3
• [10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• CDS1_002652
• ACETIC ACID 17-(1,5-DIMETHYL-HEXYL)-DIMETHYL-CYCLOPENTA(A)PHENANTHREN-3-YL ESTER

• MDL： MFCD00003636
• Inchi： 1S/C29H48O2/c1-19(2)8-7-9-20(3)25-12-13-26-24-11-10-22-18-23(31-21(4)30)14-16-28(22,5)27(24)15-17-29(25,26)6/h10,19-20,23-27H,7-9,11-18H2,1-6H3
• InChI Key： XUGISPSHIFXEHZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21
• BRN： 2064235

Computed Properties

• Exact Mass: 428.36500
• Monoisotopic Mass: 428.365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 0.9935 (rough estimate)
• Melting Point: 111.0 to 116.0 deg-C
• Boiling Point: 493.3°C at 760 mmHg
• Flash Point: 248.8 °C
• Refractive Index: 1.5045 (estimate)
• Solubility: insoluble
• Water Partition Coefficient: Insoluble
• PSA: 26.30000
• LogP: 7.95950
• Solubility: Not available
• Merck: 2201
• Specific Rotation: -44 º (c=2, CHCl3)
• Optical Activity: [α]24/D −44°, c = 2 in chloroform

Cholesterol 3-Acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C(BD121049)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters